Cas no 42365-62-8 ((3,5-Bis(trifluoromethyl)phenyl)methanamine hydrochloride)

(3,5-Bis(trifluoromethyl)phenyl)methanamine hydrochloride is a fluorinated aromatic amine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features include two trifluoromethyl groups at the 3- and 5-positions of the phenyl ring, enhancing electron-withdrawing properties and metabolic stability. The hydrochloride salt form improves handling and solubility in polar solvents. This compound serves as a versatile intermediate in the preparation of biologically active molecules, particularly in the development of enzyme inhibitors and receptor modulators. Its trifluoromethyl groups contribute to increased lipophilicity, aiding in membrane permeability. The high purity and well-defined reactivity of this reagent make it valuable for precision applications in medicinal chemistry and material science.
(3,5-Bis(trifluoromethyl)phenyl)methanamine hydrochloride structure
42365-62-8 structure
Product Name:(3,5-Bis(trifluoromethyl)phenyl)methanamine hydrochloride
CAS No:42365-62-8
MF:C9H8ClF6N
MW:279.609942436218
MDL:MFCD03001701
CID:328263
PubChem ID:18614356
Update Time:2025-09-26

(3,5-Bis(trifluoromethyl)phenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (3,5-Bis(trifluoromethyl)phenyl)methanamine hydrochloride
    • (3,5-Bis(trifluoromethyl)phenyl)-methanamine hydrochloride
    • 3,5-BIS(TRIFLUOROMETHYL)BENZYLAMINE
    • 3,5-Bis(trifluoromethyl)benzylaminehydrochloride
    • Benzenemethanamine,3,5-bis(trifluoromethyl)-, hydrochloride (1:1)
    • 3,5-Bis(trifluoromethyl)benzylamineHCl
    • ACT12975
    • ANW-72925
    • CTK8C4725
    • MolPort-002-500-063
    • [3,5-BIS(TRIFLUOROMETHYL)PHENYL]METHANAMINE HYDROCHLORIDE
    • 3,5-Bis(trifluoromethyl)benzylamine, HCl
    • (3,5-Bis(trifluoromethyl)phenyl)methanaminehydrochloride
    • DTXSID20595125
    • SCHEMBL2898331
    • AKOS015847605
    • 3,5-Bis(trifluoromethyl)benzylamine hydrochloride
    • 3,5-Bis(trifluoromethyl)benzylamine HCl
    • DS-1826
    • 3,5-bis(trifluoromethyl)-benzylamine hydrochloride
    • MFCD03001701
    • CS-0170903
    • (3 pound not5-Bis(trifluoromethyl)phenyl)methanamine hydrochloride
    • Q-102403
    • AM61970
    • 42365-62-8
    • 1-[3,5-Bis(trifluoromethyl)phenyl]methanamine--hydrogen chloride (1/1)
    • EN300-204753
    • 1-[3,5-Bis(trifluoromethyl)phenyl]methanamine hydrochloride
    • Benzenemethanamine, 3,5-bis(trifluoromethyl)-, hydrochloride (1:1)
    • [3,5-bis(trifluoromethyl)phenyl]methanamine;hydrochloride
    • MB02546
    • FT-0657366
    • DB-012577
    • MDL： MFCD03001701
    • Inchi： 1S/C9H7F6N.ClH/c10-8(11,12)6-1-5(4-16)2-7(3-6)9(13,14)15;/h1-3H,4,16H2;1H
    • InChI Key： OKJHHGNJFKHGRZ-UHFFFAOYSA-N
    • SMILES： Cl.FC(C1C=C(C(F)(F)F)C=C(CN)C=1)(F)F

Computed Properties

  • Exact Mass: 279.02504
  • Monoisotopic Mass: 279.0249459g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 211
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Melting Point: 50-55 °C(lit.)
  • Flash Point: 173 °F
  • PSA: 26.02

(3,5-Bis(trifluoromethyl)phenyl)methanamine hydrochloride Security Information

  • Signal Word：Warning
  • Hazard Statement： H302;H315;H319;H335
  • Warning Statement： P280;P305+P351+P338
  • Hazardous Material transportation number：UN 3259 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 34
  • Safety Instruction： 26-36/37/39-45
  • FLUKA BRAND F CODES：10-34
  • Hazardous Material Identification： C
  • Storage Condition：Room temperature
  • Risk Phrases：34

(3,5-Bis(trifluoromethyl)phenyl)methanamine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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(3,5-Bis(trifluoromethyl)phenyl)methanamine hydrochloride
 42365-62-8 95%
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 $161.00 2023-09-01
Fluorochem
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Fluorochem
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AstaTech
66625-1/G
3,5-BIS(TRIFLUOROMETHYL)BENZYLAMINEHCL
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 $38 2023-09-16
AstaTech
66625-5/G
3,5-BIS(TRIFLUOROMETHYL)BENZYLAMINEHCL
 42365-62-8 95%
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AstaTech
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3,5-BIS(TRIFLUOROMETHYL)BENZYLAMINEHCL
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TRC
T790948-50mg
(3,5-Bis(trifluoromethyl)phenyl)methanamine Hydrochloride
 42365-62-8
50mg
 $ 50.00 2022-06-02
TRC
T790948-100mg
(3,5-Bis(trifluoromethyl)phenyl)methanamine Hydrochloride
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100mg
 $ 65.00 2022-06-02
TRC
T790948-500mg
(3,5-Bis(trifluoromethyl)phenyl)methanamine Hydrochloride
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500mg
 $ 80.00 2022-06-02

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